3-Methoxy-4-nitrobenzene-1-sulfonyl chloride

• IUPAC Name: 3-methoxy-4-nitrobenzenesulfonyl chloride
• InChI: InChI=1S/C7H6ClNO5S/c1-14-7-4-5(15(8,12)13)2-3-6(7)9(10)11/h2-4H,1H3
• InChI Key: PCZLTYVOXRKVCM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)S(=O)(=O)Cl)[N+](=O)[O-]
• Molecular Formula: C7H6ClNO5S
• Molecular Weight: 251.64 g/mol
• CAS RN: 1261646-30-3

Description

3-Methoxy-4-nitrobenzene-1-sulfonyl chloride, also known as MNBS chloride, is a chemical compound with the molecular formula C7H6ClNO5S and a molecular weight of 251.64. It has gained significant attention in the scientific community due to its applications in various fields of research and industry.

Molecular Structure Analysis

The molecular structure of 3-Methoxy-4-nitrobenzene-1-sulfonyl chloride consists of a benzene ring substituted with a methoxy group (-OCH3), a nitro group (-NO2), and a sulfonyl chloride group (-SO2Cl).

Physical And Chemical Properties Analysis

3-Methoxy-4-nitrobenzene-1-sulfonyl chloride has a predicted boiling point of 404.8±35.0 °C and a predicted density of 1.553±0.06 g/cm3. It should be stored under inert gas (nitrogen or Argon) at 2-8°C.

Scientific Research Applications

Gas-phase Structural Analysis

Research into the gas-phase structure of 4-nitrobenzene sulfonyl chloride molecules through electron diffraction and quantum chemical studies reveals detailed molecular geometry. This work helps in understanding the conformations and structural parameters of such compounds at high temperatures, providing insights into their behavior in different states and potential applications in designing materials with specific properties (Petrov et al., 2009).

Synthesis and Reaction Studies

3-Methoxy-4-nitrobenzene-1-sulfonyl chloride is used as a substrate in Lewis acid-mediated condensation reactions, highlighting its reactivity and potential in synthesizing biologically relevant compounds. For example, it serves as a better substrate than 1-acyl derivatives for condensation with pyrimidine bases, illustrating its utility in organic synthesis and the development of new pharmaceuticals or materials (Díaz-Gavilán et al., 2006).

Vibrational Spectroscopic and Theoretical Studies

The vibrational spectroscopic and theoretical studies of derivatives, such as 4-Cyano-2-methoxybenzenesulfonyl Chloride, underscore the importance of such compounds in understanding molecular vibrations, electronic properties, and interactions. These studies are crucial for designing molecules with desired physical and chemical properties for use in various applications, from material science to pharmaceuticals (Nagarajan & Krishnakumar, 2018).

Green Synthesis Methods

Efforts to develop green synthesis methods for 3-nitrobenzenesulfonyl chloride, a closely related compound, highlight the environmental benefits and efficiency of novel production techniques. Such research is pivotal for sustainable chemistry, reducing harmful waste and improving yields in industrial processes (Chen Zhong-xiu, 2009).

Antimicrobial Activity and Docking Studies

The synthesis of new derivatives from 4-chloro-3-nitrobenzene sulfonyl chloride for antimicrobial activity and docking studies against DNA Gyrase-A exemplifies the application of such compounds in discovering new drugs and understanding their mode of action at the molecular level. This research not only contributes to the fight against microbial resistance but also enhances our understanding of molecular interactions in biological systems (Kumar et al., 2020).

Safety and Hazards

3-Methoxy-4-nitrobenzene-1-sulfonyl chloride is classified as a dangerous substance. It has a GHS05 safety symbol, indicating that it is corrosive. The hazard statement H314 suggests that it causes severe skin burns and eye damage. Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, and using personal protective equipment.